2-Chloro-6-(3-chlorophenyl-oxy)-pyrazine
Cat. No. B8654383
M. Wt: 241.07 g/mol
InChI Key: SXPSUCVCBHAHCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737152B2
Procedure details
Using Method DD with 2,6-dichloropyrazine (250 mg, 1.69 mmol) and 3-chlorophenol (193 μL, 1.86 mmol, d=1.24 g/mL), and purification by column chromatography (AcOEt:cyclohexane, 1:1), the title compound was obtained (346 mg). Yield: 85%. 1H NMR (250 MHz, DMSO-d6) δ 7.32 (dd, 1H, Harom 4, Jo=8.2 Hz, Jm=1.9 Hz), 7.43 (d, 1H, Harom 6, J=8.0 Hz), 7.50 (d, 1H, Harom 2, Jm=1.9 Hz), 7.56 (t, 1H, Harom 5, J=8.1 Hz), 8.59 (s, 1H, HPz 5), 8.62 (s, 1H, HPz 3). m/z: 241.1 [(M+H)+, calcd for C10H6Cl2N2O 240.0].
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[N:6][CH:5]=[C:4]([Cl:8])[N:3]=1.[Cl:9][C:10]1[CH:11]=[C:12]([OH:16])[CH:13]=[CH:14][CH:15]=1.CCOC(C)=O>C1CCCCC1>[Cl:8][C:4]1[CH:5]=[N:6][CH:7]=[C:2]([O:16][C:12]2[CH:13]=[CH:14][CH:15]=[C:10]([Cl:9])[CH:11]=2)[N:3]=1
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Inputs
Step One
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Name
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Quantity
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250 mg
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Type
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reactant
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Smiles
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ClC1=NC(=CN=C1)Cl
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Name
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Quantity
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193 μL
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCOC(=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC(=CN=C1)OC1=CC(=CC=C1)Cl
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 85% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
